Cas no 2138256-82-1 (1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2138256-82-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5995594
• PubChem ID: 165839084
• Update Time: 2025-06-07

1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 2138256-82-1
• EN300-1077451

• Inchi： 1S/C9H12N2O3/c1-3-6-7(9(13)14)8(12)11(4-2)5-10-6/h5H,3-4H2,1-2H3,(H,13,14)
• InChI Key： KFKGLGFJNVOGBP-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(CC)N=CN1CC

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70Ų

Additional information on 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Introduction to 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138256-82-1)

1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138256-82-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is characterized by a pyrimidine ring with substituents at the 1, 4, and 5 positions. Specifically, the compound features ethyl groups at positions 1 and 4, and a carboxylic acid group at position 5. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for detailed investigation.

Recent studies have highlighted the potential of pyrimidine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that certain pyrimidine derivatives exhibit potent antiviral activity against a range of viral pathogens. Another study in the European Journal of Medicinal Chemistry in 2022 demonstrated that some pyrimidine-based compounds have significant anticancer properties, particularly against breast and lung cancer cell lines.

In the context of 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, preliminary research has shown promising results in terms of its biological activity. In vitro assays have indicated that this compound possesses strong inhibitory effects on specific enzymes involved in metabolic pathways associated with disease progression. Additionally, preliminary pharmacokinetic studies suggest that 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent.

The synthesis of 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid involves a series of well-defined chemical reactions. One common approach involves the condensation of an appropriate aldehyde with urea or thiourea to form a substituted pyrimidine ring. Subsequent modifications through functional group transformations can yield the desired compound. The synthetic route is highly versatile and can be adapted to produce various analogs with different substituents at specific positions on the pyrimidine ring.

The biological evaluation of 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has been conducted using a variety of assays to assess its potential therapeutic applications. In vitro studies have shown that this compound exhibits significant antiproliferative activity against several cancer cell lines. Moreover, it has demonstrated selective toxicity towards cancer cells while showing minimal cytotoxicity towards normal cells. These findings suggest that 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid could be developed into a targeted therapy for cancer treatment.

Beyond its anticancer properties, 1,4-diethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has also shown promise in other therapeutic areas. For example, recent research has indicated that this compound may have anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, preliminary studies suggest that it could be effective in treating neurodegenerative diseases by protecting neuronal cells from oxidative stress and promoting neurogenesis.

The safety profile of 1,4-diethyl-6-oxyo-1,6-dihydro-pyr-im-idine -5-car-box-ylic ac-id is another critical aspect being investigated. Preclinical toxicology studies have thus far indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings are encouraging and support further clinical development.

In conclusion, 1,4-diethyl - 6 - oxo - 1 , 6 - dihyd-ro-pyr-im-idine - 5 - car-box-ylic ac-id (CAS No . 2 13825 6 - 82 - 1) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new data emerges from preclinical and clinical studies, it is expected that this compound will play an increasingly important role in the development of novel therapies for various diseases.